Cas no 635318-11-5 (LY404039)

• Product Name: LY404039
• CAS No: 635318-11-5
• MF: C₇H₉NO₆S
• MW: 235.214461088181
• MDL: MFCD11974011
• CID: 68520
• PubChem ID: 9834591
• Update Time: 2025-04-18

LY404039 Chemical and Physical Properties

Names and Identifiers

• (1R,4S,5S,6S)-4-Amino-2-thiabicyclo[3.1.0]hexane-4,6-dicarboxylic acid 2,2-dioxide
• LY 404039
• (1R,4S,5S,6S)-4-amino-2,2-dioxo-2λ6-thia-bicyclo[3.1.0]hexane-4,6-dicarboxylic acid
• LY-404039
• (1R,4S,5S,6R)-3-bromo-4,5-O-isopropylidene-7-oxabicyclo[4.1.0]hept-2-ene-4,5-diol
• (1S,2S,5R,6R)-3-bromo-5,6-epoxy-1,2-O-isopropylidencyclohex-3-en-1,2-diol
• [3aS-(3aalpha,5abeta,6abeta,6balpha)]-4-Bromo-3a,5a,6a,6b-tetrahydro-2,2-dimethyloxire
• A,5a
• A,6a
• A,6b
• I14-45423
• (–)-(1R,4S,5S,6S)-4-Amino-2-sulfonylbicyclo[3.1.0]hexane-4,6-dicarboxylic acid
• LY404039
• AT13128
• BDBM50202407
• HY-50906
• CS-1345
• UNII-531QUG7P9E
• 4-amino-2-thiabicyclo(3.1.0)hexane-4,6-dicarboxylic acid
• Q6460431
• C21577
• CCG-266826
• BRD-K49519144-001-01-2
• CHEMBL375611
• CHEBI:94640
• HMS3887K19
• LY-404039, (-)-
• EX-A2094
• 191471-54-2
• 2-THIABICYCLO(3.1.0)HEXANE-4,6-DICARBOXYLIC ACID, 4-AMINO-, 2,2-DIOXIDE, (1R,4S,5S,6S)-
• AKOS030526171
• (-)-(1R,4S,5S,6S)-4-amino-2-thiabicyclo[3.1.0]hexane-4,6-dicarboxylic acid 2,2-dioxide
• MFCD11974011
• ;(1R,4S,5S,6S)-4-Amino-2-thiabicyclo[3.1.0]hexane-4,6-dicarboxylic acid 2,2-dioxide
• SCHEMBL1088010
• rel-(1R,4S,5S,6S)-4-Amino-2-thiabicyclo[3.1.0]hexane-4,6-dicarboxylic acid 2,2-dioxide
• Pomaglumetad
• 635318-11-5
• BCP9000869
• NCGC00346612-01
• AS-19328
• (1R,4S,5S,6S)-4-amino-2,2-dioxo-2lambda6-thiabicyclo[3.1.0]hexane-4,6-dicarboxylic acid
• DTXSID40212943
• 531QUG7P9E
• s6001
• AC-30799
• LY2140023 (LY404039)
• A8747
• BCPP000181
• LY-404,039
• pomaglumetad (LY404039)
• (1R,4S,5S,6S)-4-amino-2,2-dioxo-2lambda(6)-thiabicyclo(3.1.0)hexane-4,6-dicarboxylic acid
• (1R,4S,5S,6S)-4-amino-2,2-dioxo-2lambda(6)-thiabicyclo[3.1.0]hexane-4,6-dicarboxylic acid
• BRD-K49519144-001-03-8
• E6-thiabicyclo[3.1.0]hexane-4,6-dicarboxylic acid
• (1R,4S,5S,6S)-4-AMINO-2,2-DIOXO-2??-THIABICYCLO[3.1.0]HEXANE-4,6-DICARBOXYLIC ACID
• BRD-K49519144-001-04-6
• LY-404039?
• (-)-(1R,4S,5S,6S)-4-amino-2-sulfonylbicyclo(3.1.0)-hexane-4,6-dicarboxylic acid
• (1R,4S,5S,6S)-4-amino-2,2-dioxo-2
• (-)-(1r,4s,5s,6s)-4-amino-2-sulfonylbicyclo[3.1.0]-hexane-4,6-dicarboxylic acid
• DTXCID70135434
• GLXC-03664
• (1R,4S,5S,6S)-4-Amino-2-thiabicyclo(3.1.0)hexane-4,6-dicarboxylic acid 2,2-dioxide

• MDL： MFCD11974011
• Inchi： 1S/C7H9NO6S/c8-7(6(11)12)1-15(13,14)4-2(3(4)7)5(9)10/h2-4H,1,8H2,(H,9,10)(H,11,12)/t2-,3-,4+,7+/m1/s1
• InChI Key： AVDUGNCTZRCAHH-MDASVERJSA-N
• SMILES： S1(C[C@@](C(=O)O)([C@@H]2[C@@H](C(=O)O)[C@H]12)N)(=O)=O

Computed Properties

• Exact Mass: 235.01500
• Monoisotopic Mass: 235.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143A^2
• XLogP3: -4.8

Experimental Properties

• Density: 1.888
• PSA: 143.14000
• LogP: -0.32280
• Optical Activity: [α]/D -69 to -79°, c = 1.0 in 1 M NaOH

LY404039 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month